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Compound of Interest

Compound Name: 2-Fluorothiophenol

Cat. No.: B1332064 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, critical safety and logistical information for the handling and

disposal of 2-Fluorothiophenol. Adherence to these procedures is essential for ensuring

laboratory safety and operational integrity.

Hazard Identification and GHS Classification
2-Fluorothiophenol is a hazardous chemical requiring careful handling.[1][2] It is a flammable

liquid and vapor that can cause skin and serious eye irritation, as well as respiratory irritation.

[2][3][4] It is also noted for its strong, unpleasant odor.[1][5]

Hazard Class Category Hazard Statement

Flammable liquids 3
H226: Flammable liquid and

vapor[3][4]

Skin corrosion/irritation 2
H315: Causes skin irritation[3]

[4]

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation[3][4]

Specific target organ toxicity —

single exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation[3][4]
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Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 2-Fluorothiophenol to minimize exposure and

ensure personal safety.[6][7]

Protection Type Specification Rationale

Eye/Face Protection
Chemical safety goggles and a

face shield.[6][8]

Protects against splashes and

vapors that can cause serious

eye irritation.

Skin Protection

Chemical-resistant gloves

(e.g., Neoprene, PVC).[9]

Impervious clothing and flame-

retardant, antistatic protective

clothing.[6]

Prevents skin contact which

can cause irritation.[5]

Contaminated clothing should

be removed and washed

before reuse.[7]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation is experienced.[8]

[10] A full-face respirator may

be appropriate depending on

the risk assessment.[6]

Protects against inhalation of

vapors which may cause

respiratory irritation.[5]

Safe Handling and Storage
Proper handling and storage procedures are critical to prevent accidents and maintain the

chemical's integrity.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.[7][10]

Use non-sparking tools and explosion-proof equipment.[1][2]

Ground and bond containers and receiving equipment to prevent static discharge.[2][4]
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Keep away from heat, sparks, open flames, and other ignition sources.[1][4][5]

Avoid contact with skin and eyes, and avoid inhaling vapors.[2][6]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][5][6]

Keep in a flammables-designated area.[1][10]

Store under an inert atmosphere, such as nitrogen, as it is air-sensitive.[1][8]

Incompatible materials to avoid include strong oxidizing agents and strong bases.[1][10]

First-Aid Measures
In case of exposure, immediate action is crucial.

Exposure Route First-Aid Procedure

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids.[1]

Seek immediate medical attention.[1]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothing.

[1] Seek immediate medical attention.[1]

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration.[1] Seek immediate

medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water and drink plenty of water.[1] Seek

immediate medical assistance.[1]

Spill and Disposal Plan
Spill Response:
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Evacuate personnel from the area.

Ensure adequate ventilation and remove all sources of ignition.[7][11]

Wear appropriate personal protective equipment.[2]

For small spills, absorb with an inert material (e.g., vermiculite, sand) and place in a suitable,

closed container for disposal.[7][12]

Do not let the chemical enter drains.[11]

Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[1][4]

Chemical waste generators must determine whether a discarded chemical is classified as

hazardous waste.[1]

Experimental Workflow Diagram
The following diagram outlines the standard operating procedure for the safe handling of 2-
Fluorothiophenol, from preparation to disposal.
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Workflow for Safe Handling of 2-Fluorothiophenol

Preparation

Handling & Experimentation

Cleanup & Disposal Emergency Response

Conduct Risk Assessment

Don Appropriate PPE

Prepare Well-Ventilated Work Area (Fume Hood)

Ground Equipment

Handle with Non-Sparking Tools

Dispense Chemical

Perform Experiment

Decontaminate Work Area Spill Occurs Exposure Occurs

Segregate Waste

Dispose of Waste via Approved Channels

Follow Spill Response Protocol Administer First Aid

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 2-Fluorothiophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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